Cas no 1427438-52-5 (6-Bromo-7-chloropyrazolo[1,5-a]pyridine)

• Product Name: 6-Bromo-7-chloropyrazolo[1,5-a]pyridine
• CAS No: 1427438-52-5
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• CID: 6177358
• PubChem ID: 130065915
• Update Time: 2025-06-09

6-Bromo-7-chloropyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-6782344
• 6-Bromo-7-chloropyrazolo[1,5-a]pyridine
• 1427438-52-5

• Inchi： 1S/C7H4BrClN2/c8-6-2-1-5-3-4-10-11(5)7(6)9/h1-4H
• InChI Key： QDFKAZLNLYFINQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC=NN2C=1Cl

Computed Properties

• Exact Mass: 229.92464g/mol
• Monoisotopic Mass: 229.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 6-Bromo-7-chloropyrazolo[1,5-a]pyridine

Introduction to 6-Bromo-7-chloropyrazolo[1,5-a]pyridine (CAS No. 1427438-52-5)

6-Bromo-7-chloropyrazolo[1,5-a]pyridine, with the CAS number 1427438-52-5, is a versatile heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine and a chlorine atom substituted on a pyrazolo[1,5-a]pyridine scaffold. The combination of these substituents imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The pyrazolo[1,5-a]pyridine core is a privileged structure in medicinal chemistry due to its ability to modulate a wide range of biological targets. The presence of the bromine and chlorine substituents enhances the compound's reactivity and functional versatility, allowing for diverse chemical modifications. These modifications are crucial for optimizing the pharmacological properties of potential drug candidates, such as their potency, selectivity, and bioavailability.

Recent studies have highlighted the potential of 6-Bromo-7-chloropyrazolo[1,5-a]pyridine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers found that certain derivatives could effectively inhibit key enzymes involved in inflammatory pathways and cancer cell proliferation, suggesting their potential as lead compounds for drug discovery.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 6-Bromo-7-chloropyrazolo[1,5-a]pyridine as a scaffold for developing selective inhibitors of kinases. Kinases are essential enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases. The study reported that several derivatives of this compound showed high selectivity and potency against specific kinases, making them promising candidates for further preclinical evaluation.

The synthetic accessibility of 6-Bromo-7-chloropyrazolo[1,5-a]pyridine is another factor contributing to its popularity in research. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One notable method involves the sequential bromination and chlorination of pyrazolo[1,5-a]pyridine using well-established chemical reagents. This approach allows for the facile introduction of additional functional groups, enabling the synthesis of a wide range of structurally diverse compounds.

Beyond its applications in drug discovery, 6-Bromo-7-chloropyrazolo[1,5-a]pyridine has also been investigated for its potential use in materials science. Researchers have explored its properties as a building block for constructing novel organic materials with unique electronic and optical characteristics. These materials have potential applications in areas such as organic electronics and photovoltaics.

In conclusion, 6-Bromo-7-chloropyrazolo[1,5-a]pyridine (CAS No. 1427438-52-5) is a multifaceted compound with significant implications in both medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in these fields.